Cas no 1691077-86-7 (2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid
• CAS No: 1691077-86-7
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• CID: 5741623
• PubChem ID: 115018355
• Update Time: 2025-05-25

2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138240
• 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid
• 1691077-86-7
• 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroaceticacid
• 1H-1,2,3-Triazole-5-acetic acid, 1-ethyl-α,α-difluoro-

• Inchi： 1S/C6H7F2N3O2/c1-2-11-4(3-9-10-11)6(7,8)5(12)13/h3H,2H2,1H3,(H,12,13)
• InChI Key： YILMCPCVUDXZEM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CN=NN1CC)F

Computed Properties

• Exact Mass: 191.05063280g/mol
• Monoisotopic Mass: 191.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 332.2±52.0 °C(Predicted)
• pka: 0.89±0.10(Predicted)

Additional information on 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid

Introduction to 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic Acid (CAS No. 1691077-86-7)

2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid, identified by its Chemical Abstracts Service (CAS) number 1691077-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives featuring a triazole moiety linked to a difluoroacetic acid backbone. The structural integration of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and synthetic chemistry.

The triazole ring in this molecule is a well-studied pharmacophore, known for its ability to enhance binding affinity and metabolic stability in drug molecules. Specifically, the 1-Ethyl-1H-1,2,3-triazol-5-yl substituent introduces a flexible alkyl chain that can modulate interactions with biological targets. Meanwhile, the presence of two fluorine atoms at the α-position of the carboxylic acid group significantly influences the electronic properties and reactivity of the molecule. This structural design not only improves lipophilicity but also enhances binding interactions through halogen bonding or other non-covalent interactions.

In recent years, there has been growing interest in fluorinated carboxylic acids due to their role in improving drug bioavailability and pharmacokinetic profiles. The incorporation of fluorine into small-molecule drugs has been extensively explored for its ability to modulate metabolic pathways and enhance binding affinity. For instance, fluorinated analogs of carboxylic acids have shown increased resistance to enzymatic degradation, thereby prolonging their half-life in vivo. The compound CAS No. 1691077-86-7 leverages this property, making it a valuable intermediate in the synthesis of potential therapeutic agents.

One of the most compelling aspects of 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid is its potential application in the development of novel antimicrobial agents. The triazole core is known to exhibit broad-spectrum antimicrobial activity by inhibiting essential bacterial enzymes such as dihydrofolate reductase (DHFR). Additionally, the fluorine atoms can enhance hydrophobicity, improving cell membrane penetration and target binding. Recent studies have demonstrated that fluorinated triazole derivatives exhibit improved efficacy against drug-resistant bacterial strains compared to their non-fluorinated counterparts. This suggests that CAS No. 1691077-86-7 could serve as a key building block for next-generation antibiotics.

Beyond antimicrobial applications, this compound has shown promise in the field of anticancer research. The combination of a triazole ring and a difluoroacetic acid moiety creates a scaffold that can interact with various cancer-related targets. For example, difluoroacetic acids have been investigated for their ability to modulate enzymes involved in tumor metabolism. Furthermore, triazole-based compounds have demonstrated kinase inhibition properties, which are crucial for targeting cancer cell proliferation pathways. Preliminary computational studies suggest that derivatives of CAS No. 1691077-86-7 may exhibit potent activity against kinases such as EGFR and HER2, which are frequently overexpressed in certain cancers.

The synthetic utility of 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid also merits attention. The presence of both an acetoxy group and a reactive difluoroester allows for further functionalization via nucleophilic substitution or transesterification reactions. This flexibility makes it an attractive intermediate for constructing more complex molecules with tailored biological activities. Researchers have utilized similar scaffolds to develop protease inhibitors and other enzyme-targeting molecules, highlighting the versatility of this compound class.

In conclusion,CAS No. 1691077-86-7, corresponding to 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2,2-difluoroacetic acid, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—specifically the triazole ring, the ethyl substituent,difluoroacetic acid backbone, and the fluorine atoms—makes it a valuable tool for drug discovery efforts targeting infections and cancer. As synthetic methodologies continue to advance,CAS No. 1691077-86-7 is likely to play an increasingly important role in developing innovative therapeutic strategies.